Cas no 1314725-62-6 (1-(5-Bromo-2-chlorophenyl)cyclopropane-1-carbonitrile)

1-(5-Bromo-2-chlorophenyl)cyclopropane-1-carbonitrile is a brominated and chlorinated aromatic compound featuring a cyclopropane ring functionalized with a nitrile group. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of both bromine and chlorine substituents enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further derivatization. The cyclopropane ring adds steric constraint, which can influence conformational stability in target molecules. The nitrile group offers additional versatility for transformations into carboxylic acids, amides, or heterocycles. This compound is characterized by high purity and stability, ensuring reliable performance in synthetic workflows.

1-(5-Bromo-2-chlorophenyl)cyclopropane-1-carbonitrile structure

1314725-62-6 structure

Product Name:1-(5-Bromo-2-chlorophenyl)cyclopropane-1-carbonitrile

CAS No:1314725-62-6

MF:C₁₀H₇BrClN

MW:256.526280641556

CID:5780034

PubChem ID:129953029

Update Time:2025-05-27

1-(5-Bromo-2-chlorophenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 1-(5-bromo-2-chlorophenyl)cyclopropane-1-carbonitrile
- EN300-1895947
- 1314725-62-6
- Cyclopropanecarbonitrile, 1-(5-bromo-2-chlorophenyl)-
- 1-(5-Bromo-2-chlorophenyl)cyclopropane-1-carbonitrile
- Inchi： 1S/C10H7BrClN/c11-7-1-2-9(12)8(5-7)10(6-13)3-4-10/h1-2,5H,3-4H2
- InChI Key： CVHHMYBRPRRHCF-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(=C1)C1(C#N)CC1)Cl

Computed Properties

Exact Mass: 254.94504g/mol
Monoisotopic Mass: 254.94504g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 23.8Å²

Experimental Properties

Density: 1.65±0.1 g/cm3(Predicted)
Boiling Point: 363.2±42.0 °C(Predicted)

1-(5-Bromo-2-chlorophenyl)cyclopropane-1-carbonitrile Pricemore >>

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